Cas no 946286-62-0 (1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine
• CAS No: 946286-62-0
• MF: C₂₂H₂₂FN₇O₃S
• MW: 483.518585681915
• CID: 5504480
• Update Time: 2025-11-01

1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-7-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]triazolo[4,5-d]pyrimidine
• 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine

• Inchi： 1S/C22H22FN7O3S/c1-2-33-17-9-7-16(8-10-17)30-22-20(26-27-30)21(24-15-25-22)28-11-13-29(14-12-28)34(31,32)19-6-4-3-5-18(19)23/h3-10,15H,2,11-14H2,1H3
• InChI Key： YAXJSKYOQWAPQW-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC=CC=C3F)(=O)=O)CC2)C2N=NN(C3=CC=C(OCC)C=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine

Introduction to 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine (CAS No. 946286-62-0)

The compound 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine, identified by its CAS number 946286-62-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines structural features from multiple pharmacophoric scaffolds, making it a promising candidate for further investigation in drug discovery and development. The presence of a triazolo[4,5-d]pyrimidine core appended to a piperazine moiety, both of which are well-documented in medicinal chemistry for their biological activity, underscores the potential therapeutic applications of this compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The triazolo[4,5-d]pyrimidine scaffold is particularly noteworthy for its role in various pharmacological targets, including kinase inhibitors and antimicrobial agents. In contrast, the piperazine group is frequently employed in the design of central nervous system (CNS) drugs due to its ability to modulate neurotransmitter receptors. The combination of these two motifs in 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine suggests a dual-action mechanism that could be exploited for therapeutic benefits.

The fluorobenzenesulfonyl substituent at the 4-position of the piperazine ring introduces additional electronic and steric properties that can influence the compound's binding affinity and selectivity. Fluoro-substituted aromatic compounds are widely recognized for their enhanced metabolic stability and improved pharmacokinetic profiles. This feature makes 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine an attractive candidate for further optimization towards clinical applications.

In the context of modern drug discovery, the synthesis and characterization of novel heterocyclic compounds like 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine are often guided by structure-based drug design principles. High-throughput screening (HTS) and virtual screening techniques have become indispensable tools in identifying lead compounds with high binding affinity to target enzymes or receptors. The structural complexity of this compound suggests that it may interact with multiple biological targets simultaneously, a phenomenon known as polypharmacology.

One of the most exciting aspects of this molecule is its potential to address unmet medical needs by targeting multiple disease pathways. For instance, the triazolo[4,5-d]pyrimidine core has been shown to exhibit anti-inflammatory and antiviral properties in preclinical studies. Meanwhile, the piperazine moiety can modulate neurotransmitter systems involved in pain perception and mood regulation. This dual functionality positions 1-3-(4-ethoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl-4-(2-fluorobenzenesulfonyl)piperazine as a versatile scaffold for developing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be necessary to achieve enantiopure intermediates if stereochemical control is desired.

In recent years, there has been growing interest in developing small molecules that can modulate epigenetic enzymes involved in cancer therapy. The structural features of 1-3-(4-et hoxyphenyl)-3H -1 , 2 , 3 triazol o [ 4 , 5 - d ] py rimidin -7 - y l - 4 - ( 2 - fluoro ben zenes ul fon y l ) piper az ine bear resemblance to known epigenetic inhibitors due to its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. This opens up possibilities for its use in combination therapies with existing chemotherapeutic agents.

Evaluation of the pharmacokinetic properties of this compound is crucial before advancing it into clinical trials. Parameters such as solubility, permeability across biological membranes (Caco-II assays), metabolic stability (P450 enzyme inhibition), and excretion pathways must be thoroughly characterized using in vitro models. These data will help predict how well the drug will behave within an organism and guide dosing regimens.

The safety profile of any new chemical entity must also be established through comprehensive toxicological studies before human testing can begin. Acute toxicity assays using cell cultures or animal models will provide initial insights into potential hazards associated with exposure at high concentrations while chronic toxicity studies will assess long-term effects at lower exposure levels over extended periods.

As computational biology continues to advance our understanding of molecular recognition processes between small molecules and biological targets,1 - 3 -( 4 - eth oxy phen y l ) - 3 H - 1 , 2 , 3 tri azo lo [ 4 , 5 - d ] py rimidin -7 - y l - 4 -( 2 - fluoro ben zenes ul fon y l ) piper az ine *(CAS No .946286 –62–0)* represents an excellent example where computational predictions can guide experimental efforts towards successful drug development outcomes . By integrating experimental data with predictive modeling techniques researchers can accelerate their search for novel therapeutics while minimizing costs associated with traditional trial-and-error approaches .